Cas no 224311-49-3 (2'-(Di-tert-butylphosphino)-N,N-dimethyl-1,1'-biphenyl-2-amine)

2'-(Di-tert-butylphosphino)-N,N-dimethyl-1,1'-biphenyl-2-amine is a sterically hindered, electron-rich phosphine ligand commonly employed in transition-metal-catalyzed cross-coupling reactions. Its bulky di-tert-butylphosphino group enhances stability and selectivity, particularly in palladium-catalyzed processes such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The dimethylamino substituent on the biphenyl backbone further modulates electron density, improving catalytic efficiency. This ligand is valued for its ability to facilitate challenging transformations under mild conditions while minimizing side reactions. Its robust performance in both academic and industrial settings makes it a preferred choice for constructing complex organic frameworks with high yields and functional group tolerance.
2'-(Di-tert-butylphosphino)-N,N-dimethyl-1,1'-biphenyl-2-amine structure
224311-49-3 structure
Product Name:2'-(Di-tert-butylphosphino)-N,N-dimethyl-1,1'-biphenyl-2-amine
CAS No:224311-49-3
MF:C22H32NP
MW:341.469946861267
MDL:MFCD03426986
CID:67071
PubChem ID:329761782
Update Time:2025-11-05

2'-(Di-tert-butylphosphino)-N,N-dimethyl-1,1'-biphenyl-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(Di-tert-butylphosphino)-2'-(N,N-dimethylamino)biphenyl
    • 2-DI-T-BUTYLPHOSPHINO-2'-(N,N-DIMETHYLAMINO)BIPHENYL
    • 2-Di-tert-butylphosphino-2'-(N,N-dimethylamino)biphenyl
    • 2'-(Di-tert-butylphosphino)-N,N-dimethyl-[1,1'-biphenyl]-2-amine
    • 2-(2-ditert-butylphosphanylphenyl)-N,N-dimethylaniline
    • 2-Di-t-butylphosphino-2'-(N,N-dimethylamino)biphenyl, tBuDavePhos
    • 2-(Di-tert-butylphosphino)-2′-(N,N-dimethylamino)biphenyl
    • 2'-DI-T-Butylphosphino-2-(N,N-Dimethylamino)Biphenyl
    • 2-Di-tert-butylphosphino-2‘-(N,N-dimethylamino)biphenyl
    • 2-Di-tert-butylphosphino-2′-(N,N-diMethylaMino)biphenyl
    • tBuDavePhos
    • t-Butyl DavePhos
    • 2′-(Di-tert-butylphosphino)-N,N-dimethylbiphenyl-2-amine
    • 2'-[Bis(1,1-dimethylethyl)phosphino]-N,N-dimethyl-[1,1'-biphenyl]-2-amine
    • 2-Di-t-butylphosphino-2'-(N,N-diMethylaMino)biphenyl tBuDavePhos
    • Y-200022
    • SCHEMBL238097
    • N-{2'-[di(tert-butyl)phosphino][1,1'-biphenyl]-2-yl}-N,N-dimethylamine
    • C22H32NP
    • 2-Di-tert-butylphosphino-2 inverted exclamation marka-(N,N-dimethylamino)biphenyl
    • 2-[2-(di-tert-butylphosphanyl)phenyl]-N,N-dimethylaniline
    • [2'-(DI-TERT-BUTYL-PHOSPHANYL)-BIPHENYL-2-YL]-DIMETHYL-AMINE
    • AS-71705
    • EN300-7400599
    • [2'-(di-t-butylphosphino)biphenyl-2-yl]dimethylamine
    • 2-(2-ditert-butylphosphanylphenyl)-N,N-dimethyl-aniline
    • AMY19710
    • FT-0689982
    • PHLPNEHPCYZBNZ-UHFFFAOYSA-N
    • 2-Di-tert-butylphosphino-2-(N,N-dimethylamino)biphenyl
    • BCP21880
    • 224311-49-3
    • AKOS015999743
    • SY009815
    • t-BuDavePhos
    • NS00124349
    • MFCD03426986
    • 2-(2-ditert-butylphosphinophenyl)-N,N-dimethylaniline
    • 2-di(tert-butyl)phosphino-2'-(N,N-dimethylamino)biphenyl
    • 2'-(ditert-butylphosphino)-N,N-dimethylbiphenyl-2-amine
    • 2-di-tert-butylphosphino-2'-(N,N-dimethyl-amino) biphenyl
    • 2'-(Di-tert-butylphosphanyl)-N,N-dimethyl[1,1'-biphenyl]-2-amine
    • 2'-(DI-TERT-BUTYLPHOSPHINO)-N,N-DIMETHYLBIPHENYL-2-AMINE
    • CS-W008476
    • t-BuDavePhos, 97%
    • J-506409
    • DTXSID70370585
    • 2'-(Di-tert-butylphosphino)-N,N-dimethyl-[1,1'-biphenyl]-2-amine;2-(Di-tert-butylphosphino)-2'-(N,N-dimethylamino)biphenyl
    • AC-4978
    • A816197
    • 2'-(di-tert-butylphosphanyl)-N,N-dimethyl-[1,1'-biphenyl]-2-amine
    • 2-(Di-tert-butylphosphino)-2'-(N.N-dimethylamino)biphenyl
    • DB-027228
    • 2'-(Di-tert-butylphosphino)-N,N-dimethyl-1,1'-biphenyl-2-amine
    • MDL: MFCD03426986
    • Inchi: 1S/C22H32NP/c1-21(2,3)24(22(4,5)6)20-16-12-10-14-18(20)17-13-9-11-15-19(17)23(7)8/h9-16H,1-8H3
    • InChI Key: PHLPNEHPCYZBNZ-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1C1C=CC=CC=1N(C)C)(C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 341.22700
  • Monoisotopic Mass: 341.227
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.2

Experimental Properties

  • Color/Form: Unpleasant white crystalline powder
  • Melting Point: 114-118 °C
  • Boiling Point: 451.6℃ at 760 mmHg
  • Flash Point: 226.9℃
  • PSA: 16.83000
  • LogP: 6.12380
  • Solubility: Insoluble in water
  • Sensitiveness: Air Sensitive

2'-(Di-tert-butylphosphino)-N,N-dimethyl-1,1'-biphenyl-2-amine Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335-H413
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26

2'-(Di-tert-butylphosphino)-N,N-dimethyl-1,1'-biphenyl-2-amine Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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2'-(Di-tert-butylphosphino)-N,N-dimethyl-1,1'-biphenyl-2-amine Production Method

2'-(Di-tert-butylphosphino)-N,N-dimethyl-1,1'-biphenyl-2-amine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:224311-49-3)2-DI-T-BUTYLPHOSPHINO-2'-(N,N-DIMETHYLAMINO)BIPHENYL
Order Number:sfd9221
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
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Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:224311-49-3)2-(二-叔丁基膦)-2-(N,N-二甲基氨基)联苯
Order Number:LE1727093
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com
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Suzhou Senfeida Chemical Co., Ltd
(CAS:224311-49-3)2-DI-T-BUTYLPHOSPHINO-2'-(N,N-DIMETHYLAMINO)BIPHENYL
sfd9221
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:224311-49-3)2-(二-叔丁基膦)-2-(N,N-二甲基氨基)联苯
LE1727093
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email